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Compound of Interest

Compound Name:
1-Azaspiro[4.5]decan-8-one

hydrochloride

Cat. No.: B14034817

Get Quote

Executive Summary
The azaspiro[4.5]decane scaffold represents a "privileged structure" in medicinal chemistry,

characterized by a piperidine or cyclohexane ring spiro-fused to a five-membered heterocycle

(pyrrolidine, oxolane, or thiolane). This geometric constraint enforces a rigid orthogonal

conformation, positioning pharmacophores in specific vectors that maximize affinity for G-

protein coupled receptors (GPCRs) and intracellular chaperones.

This guide analyzes the pharmacological versatility of this scaffold, specifically focusing on

Sigma-1 (

) receptor modulation, M1 muscarinic agonism, and mitochondrial permeability transition pore
(mPTP) inhibition. It serves as a blueprint for researchers aiming to exploit this core for
neuroprotective, anticancer, and analgesic lead optimization.

Chemical Architecture & Pharmacophore Analysis
The core advantage of the azaspiro[4.5]decane system is the quaternary spiro-carbon. Unlike

flexible alkyl chains, this spiro-center locks the two rings into a perpendicular arrangement.
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Conformational Rigidity: The 6-membered ring typically adopts a chair conformation, while

the 5-membered ring acts as a rigid anchor. This reduces the entropic penalty upon receptor

binding.

Vectorial Projection: Substituents on the nitrogen (position 8 in 8-azaspiro systems) or the 5-

membered ring (positions 2/3) can probe distinct hydrophobic pockets within the receptor

binding site.
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Therapeutic Verticals & Mechanisms[1][2][3]
A. Neuropharmacology: Sigma-1 and Muscarinic
Modulation
The 1-oxa-8-azaspiro[4.5]decane derivatives are among the most potent ligands for the Sigma-

1 receptor, an intracellular chaperone located at the mitochondria-associated endoplasmic

reticulum membrane (MAM).

Mechanism: Agonism of

promotes neuroprotection by regulating calcium signaling and reducing ER stress.

Selectivity: N-benzyl substitutions (e.g., 4-(2-fluoroethoxy)benzyl) enhance
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affinity while reducing cross-reactivity with

receptors and the vesicular acetylcholine transporter (VAChT).

M1 Agonism: Related derivatives (e.g., 2-ethyl-8-methyl-1-oxa-8-azaspiro[4.5]decan-3-one)

act as M1 muscarinic agonists, stimulating phosphoinositide hydrolysis to improve cognitive

function in Alzheimer's models.[1][2]

B. Oncology: IL-6 Inhibition & Apoptosis
Azaspirane (Atiprimod), a 2-azaspiro[4.5]decane derivative, demonstrates potent anti-myeloma

activity.[3]

Pathway: It blocks the IL-6/STAT3 signaling cascade and downregulates VEGF secretion.[3]

Outcome: Induction of caspase-3 mediated apoptosis in drug-resistant multiple myeloma

cells.

C. Cardioprotection: mPTP Inhibition
1,3,8-triazaspiro[4.5]decane derivatives target the c-subunit of the mitochondrial F1/FO-ATP

synthase.[4][5] By inhibiting the opening of the mitochondrial permeability transition pore

(mPTP) during reperfusion, these compounds prevent cardiomyocyte necrosis following

myocardial infarction.

Visualizing the Mechanism of Action
The following diagram illustrates the dual pathways of Azaspiro derivatives in neuroprotection

(Sigma-1) and oncology (IL-6 blockade).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/7553970/
https://www.jstage.jst.go.jp/article/cpb1958/43/5/43_5_842/_article
https://pmc.ncbi.nlm.nih.gov/articles/PMC1895034/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1895034/
https://sfera.unife.it/retrieve/e309ade3-fc29-3969-e053-3a05fe0a2c94/11392_2397146_postprint_Preti_Delia.pdf
https://pubmed.ncbi.nlm.nih.gov/30060655/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14034817?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neuroprotection (1-oxa-8-aza)

Anticancer (2-aza / Atiprimod)
Azaspiro[4.5]decane

Derivative

Sigma-1 Receptor
(ER Membrane)Agonism

IL-6 Receptor

Inhibition

Modulate Ca2+ Flux

Inhibit ER Stress

Neuronal Survival

STAT3 Phosphorylation

VEGF Secretion

Apoptosis (Caspase-3)Disinhibition

Click to download full resolution via product page

Caption: Dual therapeutic pathways of Azaspiro derivatives targeting Sigma-1 (neuroprotection)

and IL-6 (oncology).

Structure-Activity Relationship (SAR) Summary
The following table synthesizes quantitative data from key studies, highlighting how structural

variations shift biological focus.
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Experimental Protocols
Protocol A: Synthesis of 1-oxa-8-azaspiro[4.5]decane
Core
Objective: Construction of the spiro-core via biochemical validation standards.

Reagents: N-benzyl-4-piperidone, diethyl succinate, potassium tert-butoxide (t-BuOK).

Stobbe Condensation:

Dissolve N-benzyl-4-piperidone (1 eq) and diethyl succinate (1.2 eq) in t-butanol.

Add t-BuOK (1.5 eq) dropwise under
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atmosphere at reflux.

Reaction Time: 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1).

Cyclization & Decarboxylation:

Hydrolyze the intermediate ester with 20% HBr/AcOH under reflux for 12 hours.

Neutralize with

to precipitate the spiro-lactone intermediate.

Reduction:

Reduce the lactone using

in dry THF to yield the 1-oxa-8-azaspiro[4.5]decane scaffold.

Purification: Silica gel column chromatography (DCM:MeOH 95:5).

Protocol B: Sigma-1 Receptor Binding Assay
Objective: Determine affinity (

) of derivatives using radioligand competition.

Materials:

Membrane Source: Guinea pig brain homogenates (high

density).[6]

Radioligand:

(specific for

).[7]

Non-specific Control: Haloperidol (10

M).[7]
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Workflow:

Preparation: Resuspend membranes in 50 mM Tris-HCl buffer (pH 7.4).

Incubation:

Mix 100

L membrane suspension (

protein).

Add 50

L

(Final conc: 2 nM).

Add 50

L Test Compound (Concentration range:

to

M).

Incubate at 37°C for 150 minutes.

Termination: Rapid filtration through GF/B glass fiber filters pre-soaked in 0.5%

polyethyleneimine (PEI) to reduce non-specific binding.

Quantification: Wash filters

with ice-cold Tris buffer. Measure radioactivity via liquid scintillation counting.[7]

Analysis: Calculate

using non-linear regression; derive

using the Cheng-Prusoff equation.
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Protocol C: Experimental Workflow Diagram
The following diagram outlines the critical path from synthesis to lead validation.
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Caption: Integrated workflow for the development of azaspiro-based therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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